2-(4-fluorophenyl)-3,5,6-trimethylpyrazine 1,4-dioxide

• IUPAC Name: 2-(4-fluorophenyl)-3,5,6-trimethyl-4-oxidopyrazin-1-ium 1-oxide
• InChI: InChI=1S/C13H13FN2O2/c1-8-9(2)16(18)13(10(3)15(8)17)11-4-6-12(14)7-5-11/h4-7H,1-3H3
• InChI Key: NYJRVHSLOMBXHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=O)C(=C(N1[O-])C)C2=CC=C(C=C2)F)C
• Molecular Formula: C13H13FN2O2
• Molecular Weight: 248.25 g/mol

Description

Quinoxalines, a class of N-heterocyclic compounds, are important biological agents. They have several prominent pharmacological effects like antifungal, antibacterial, antiviral, and antimicrobial. Quinoxaline derivatives have diverse therapeutic uses and have become the crucial component in drugs used to treat various diseases.

Synthesis Analysis

Quinoxaline can be synthesized by adopting green chemistry principles. The synthesis of quinoxaline has been extensively studied for the last two decades.

Molecular Structure Analysis

Quinoxaline is defined as a weakly basic bi-cyclic compound C8H6N2, having fused benzene and pyrazine rings. Structurally quinoxaline is isomeric to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine.

Chemical Reactions Analysis

Quinoxalines have been the subject of significant research activity due to their diverse therapeutic uses. They can undergo various chemical reactions to form different derivatives, which can have different pharmacological effects.

Physical And Chemical Properties Analysis

Quinoxaline is a low melting solid and is miscible in water. It is a weak base and can form salts with acids.

Mechanism of Action

The mechanism of action of quinoxaline derivatives can vary depending on the specific derivative and its pharmacological effects. Some quinoxaline derivatives have been found to have good activity against certain strains.

Future Directions

Due to the current pandemic situation caused by SARS-COVID 19, it has become essential to synthesize drugs to combat deadly pathogens (bacteria, fungi, viruses) for now and near future. Since quinoxalines is an essential moiety to treat infectious diseases, numerous synthetic routes have been developed by researchers, with a prime focus on green chemistry and cost-effective methods.